4-((1-(benzo[d]thiazole-2-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one

• IUPAC Name: 4-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one
• InChI: InChI=1S/C20H19N3O3S/c1-12-8-14(9-18(24)23(12)13-6-7-13)26-15-10-22(11-15)20(25)19-21-16-4-2-3-5-17(16)27-19/h2-5,8-9,13,15H,6-7,10-11H2,1H3
• InChI Key: NTLXFWRFDUFAMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

4-((1-(benzo[d]thiazole-2-carbonyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications

Quorum Sensing Inhibition

Quorum sensing is a critical process in bacterial cell–cell communication. Bacteria use quorum sensing pathways to coordinate behaviors such as biofilm formation, virulence production, and other pathogenic activities. Our compound has been investigated as a potential quorum sensing inhibitor. Specifically:

• LasB System : Compounds 3, 6, and 7 from our library demonstrated promising quorum-sensing inhibition in the LasB system. Their IC50 values were 115.2 μg/mL, 182.2 μg/mL, and 45.5 μg/mL, respectively. .

Anti-Biofilm Activity

Biofilm formation by bacteria contributes to antibiotic resistance and chronic infections. Compound 7 exhibited moderate anti-biofilm activity against Pseudomonas aeruginosa, a common pathogen. .

Synthetic Intermediates

The compound’s structure includes a benzo[d]thiazole moiety. Such 2-thio-substituted benzothiazoles serve as useful synthetic intermediates for various chemical transformations. .

Anticancer Potential

Although not directly studied for its anticancer effects, the presence of the benzothiazole scaffold suggests potential activity against cancer cells. .

Anti-Mycobacterial Agents

In silico predictions and synthesis of related compounds have revealed the importance of imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamides as anti-mycobacterial agents. While our compound is not directly mentioned, its structural features align with this class of molecules. .

Drug Development Template

Computational calculations suggest that our compound serves as a good template for further drug development. .

Mechanism of Action

Target of Action

It is known that benzothiazole derivatives have been tested for their anticancer activity against human cancer cell lines . Therefore, it can be inferred that the compound might target cancer cells.

Mode of Action

Benzothiazole derivatives are known to demonstrate a range of biological activities including anticancer . The interaction of the compound with its targets and the resulting changes are subject to further investigation.

Biochemical Pathways

It is known that benzothiazole derivatives bearing 1,2,3-triazole have been synthesized and tested for their anticancer activity

Result of Action

It is known that the synthesized compounds have demonstrated high to moderate anticancer activity .

Action Environment

It is known that the reactions were monitored by tlc performed on silica gel glass plates containing 60 f-254, and visualized under uv light or by iodine indicator .